Cas no 735307-23-0 (2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide)
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- HMS2668O24
- MLS001032993
- AKOS000859692
- 2-(2-formyl-4-methoxyphenoxy)-N-pentan-3-ylacetamide
- SMR000363605
- 735307-23-0
- EN300-26575669
- 2-(2-FORMYL-4-METHOXYPHENOXY)-N-(PENTAN-3-YL)ACETAMIDE
- CHEMBL1585970
- Z18454929
- N-(1-Ethylpropyl)-2-(2-formyl-4-methoxyphenoxy)acetamide
- 2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide
-
- Inchi: 1S/C15H21NO4/c1-4-12(5-2)16-15(18)10-20-14-7-6-13(19-3)8-11(14)9-17/h6-9,12H,4-5,10H2,1-3H3,(H,16,18)
- InChI Key: GMJGMTFHEJVEMK-UHFFFAOYSA-N
- SMILES: C(NC(CC)CC)(=O)COC1=CC=C(OC)C=C1C=O
Computed Properties
- Exact Mass: 279.14705815g/mol
- Monoisotopic Mass: 279.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Density: 1.097±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 498.4±35.0 °C(Predicted)
- pka: 14.42±0.46(Predicted)
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26575669-0.1g |
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide |
735307-23-0 | 95.0% | 0.1g |
$553.0 | 2025-03-20 | |
| Enamine | EN300-26575669-0.25g |
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide |
735307-23-0 | 95.0% | 0.25g |
$579.0 | 2025-03-20 | |
| Enamine | EN300-26575669-0.5g |
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide |
735307-23-0 | 95.0% | 0.5g |
$603.0 | 2025-03-20 | |
| Enamine | EN300-26575669-1g |
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide |
735307-23-0 | 90% | 1g |
$628.0 | 2023-09-14 | |
| Enamine | EN300-26575669-2.5g |
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide |
735307-23-0 | 95.0% | 2.5g |
$1230.0 | 2025-03-20 | |
| Enamine | EN300-26575669-5g |
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide |
735307-23-0 | 90% | 5g |
$1821.0 | 2023-09-14 | |
| Enamine | EN300-26575669-10g |
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide |
735307-23-0 | 90% | 10g |
$2701.0 | 2023-09-14 | |
| Enamine | EN300-26575669-0.05g |
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide |
735307-23-0 | 95.0% | 0.05g |
$528.0 | 2025-03-20 | |
| Enamine | EN300-26575669-1.0g |
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide |
735307-23-0 | 95.0% | 1.0g |
$628.0 | 2025-03-20 | |
| Enamine | EN300-26575669-5.0g |
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide |
735307-23-0 | 95.0% | 5.0g |
$1821.0 | 2025-03-20 |
2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide
Introduction to Compound CAS No 735307-23-0: 2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide
The compound with CAS No 735307-23-0, commonly referred to as 2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound is characterized by its unique structural features, which include a phenoxy group substituted with a formyl and methoxy moiety, as well as an acetamide functional group attached to a pentan-3-yl chain. These structural elements contribute to its potential applications in drug discovery and material science.
Recent studies have highlighted the importance of phenoxy-containing compounds in modulating cellular signaling pathways. The presence of the formyl group in the phenoxy ring introduces additional reactivity, making this compound a promising candidate for bioisosteric replacements in drug design. Furthermore, the methoxy substitution enhances the molecule's solubility and bioavailability, which are critical factors in pharmaceutical development.
The synthesis of 2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both laboratory and industrial applications. The use of environmentally friendly catalysts has also been explored, aligning with current trends toward sustainable chemistry.
In terms of biological activity, this compound has shown potential as a modulator of G-protein coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including cardiovascular disorders and neurodegenerative conditions. Preclinical studies have demonstrated that it exhibits selective binding to specific GPCR subtypes, suggesting its utility as a tool compound for studying receptor function and drug mechanisms.
The versatility of 2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide extends beyond pharmacology. Its unique structure makes it an attractive candidate for applications in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties. For instance, its ability to form stable amide linkages enables the creation of biodegradable polymers for use in biomedical devices and packaging materials.
From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular conformation and stability under various conditions. Such information is invaluable for optimizing its storage and handling during synthesis and application.
In conclusion, CAS No 735307-23-0 represents a cutting-edge molecule with diverse potential applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical methodologies, positions it as a valuable asset in both academic research and industrial innovation.
735307-23-0 (2-(2-formyl-4-methoxyphenoxy)-N-(pentan-3-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)